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Compound of Interest

Compound Name: 2,4-Decadienal

Cat. No.: B140250 Get Quote

An objective comparison of 2,4-Decadienal's performance with supporting experimental data

for researchers, scientists, and drug development professionals.

2,4-Decadienal, a reactive α,β-unsaturated aldehyde, is a byproduct of lipid peroxidation

commonly found in heated cooking oils and various food products. Its presence in the diet and

its potential toxicological effects have garnered significant attention from the scientific

community. This guide provides a comprehensive statistical analysis of data from various

studies on 2,4-Decadienal, focusing on its toxicity and cellular effects. Detailed experimental

protocols and visual representations of key signaling pathways are included to facilitate a

deeper understanding of its biological activity.

Quantitative Data Summary
The following tables summarize the key quantitative data from in vivo and in vitro studies on

2,4-Decadienal, providing a clear comparison of its toxicological profile across different

experimental models.

Table 1: In Vivo Toxicity of 2,4-Decadienal in Rodents[1][2]
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Species Strain Duration
Route of
Administr
ation

Dose
(mg/kg/da
y)

Key
Findings

NOAEL
(mg/kg/da
y)

Rat F344/N 2 Weeks Gavage

0, 45, 133,

400, 1200,

3600

Decreased

body

weights,

forestomac

h

ulceration

at 1200

mg/kg. All

animals in

the 3600

mg/kg

group died

or were

sacrificed

by day 3.

-

Rat F344/N 3 Months Gavage 0, 50, 100,

200, 400,

800

Decreased

body

weights,

increased

incidence

of

forestomac

h lesions

(epithelial

degenerati

on and

chronic

active

inflammatio

n) at 800

mg/kg.

Lesions of

the

100
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olfactory

epithelium

in male

rats.

Mouse B6C3F1 2 Weeks Gavage

0, 45, 133,

400, 1200,

3600

Decreased

body

weights,

forestomac

h

ulceration

at 1200

and 3600

mg/kg. All

animals in

the 3600

mg/kg

group died

or were

sacrificed

by day 9.

-

Mouse B6C3F1 3 Months Gavage

0, 50, 100,

200, 400,

800

Decreased

body

weights,

increased

incidence

of

forestomac

h lesions.

Lesions of

the

olfactory

epithelium

in male

and female

mice.

100
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NOAEL: No-Observed-Adverse-Effect Level

Table 2: In Vitro Cytotoxicity of trans,trans-2,4-Decadienal (tt-DDE)[3][4]

Cell Line Organism Cell Type
Exposure
Time

IC50
Key
Findings

BEAS-2B Human

Bronchial

Epithelial

Cells

45 days

Not reported

(tested at 0.1

and 1.0 µM)

Increased cell

proliferation,

expression,

and release

of pro-

inflammatory

cytokines

(TNF-α and

IL-1β) at 1.0

µM.

HUVECs Human

Umbilical

Vein

Endothelial

Cells

24 hours 15.37 µM

Dose- and

time-

dependent

reduction in

cell viability.

Increased

LDH release

and

apoptosis.

IC50: Half-maximal inhibitory concentration

Experimental Protocols
This section provides detailed methodologies for the key experiments cited in this guide,

offering transparency and enabling researchers to replicate or build upon these studies.

In Vivo Toxicity Studies (NTP)[1]
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The toxicity of 2,4-Decadienal was evaluated in male and female F344/N rats and B6C3F1

mice in 2-week and 3-month studies conducted by the National Toxicology Program (NTP).

Test Substance: 2,4-Decadienal (at least 93% pure) was administered in corn oil by gavage.

Animal Models:

Rats: F344/N, 5 animals per group for 2-week studies, 10 animals per group for 3-month

studies.

Mice: B6C3F1, 5 animals per group for 2-week studies, 10 animals per group for 3-month

studies.

Administration: The test substance was administered 5 days per week.

Dosage:

2-Week Studies: 0, 45, 133, 400, 1200, or 3600 mg/kg body weight.

3-Month Studies: 0, 50, 100, 200, 400, or 800 mg/kg body weight.

Endpoints Evaluated:

Survival and Clinical Observations: Animals were observed twice daily for morbidity and

mortality.

Body Weights: Recorded weekly.

Necropsy: Gross and microscopic examinations of tissues were performed at the end of

the studies.

In Vitro Cytotoxicity Assay (MTT Assay)
The cytotoxicity of trans,trans-2,4-Decadienal (tt-DDE) in Human Umbilical Vein Endothelial

Cells (HUVECs) was determined using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-

diphenyltetrazolium bromide) assay.

Cell Culture: HUVECs were cultured under standard conditions.
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Treatment: Cells were treated with various concentrations of tt-DDE (5, 10, and 15 µM) for

24 hours.

Procedure:

After treatment, the medium was replaced with a fresh medium containing MTT.

Cells were incubated to allow the formazan crystals to form.

The formazan crystals were dissolved in a solubilization solution (e.g., DMSO).

The absorbance was measured at a specific wavelength (e.g., 570 nm) using a microplate

reader.

Data Analysis: Cell viability was expressed as a percentage of the control (untreated) cells.

The IC50 value was calculated from the dose-response curve.

Signaling Pathway Analysis
2,4-Decadienal has been shown to induce cellular responses through the modulation of

several key signaling pathways, including the JNK, NF-κB, and ERK pathways. These

pathways are critically involved in inflammation, cell proliferation, and apoptosis.

2,4-Decadienal Induced Pro-inflammatory Response
trans,trans-2,4-decadienal has been shown to induce pro-inflammatory effects by activating

JNK and NF-κB signaling pathways in macrophage cells. This leads to an increase in the

production of inflammatory cytokines.
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Pro-inflammatory signaling cascade initiated by 2,4-Decadienal.

2,4-Decadienal and Endothelial Dysfunction via JNK
Pathway
In vascular endothelial cells, trans,trans-2,4-decadienal induces apoptosis through the

activation of the JNK signaling pathway, contributing to endothelial dysfunction.

trans,trans-2,4-Decadienal
(tt-DDE)

JNK Activation

Endothelial Cell
Apoptosis

Endothelial
Dysfunction
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Click to download full resolution via product page

JNK-mediated endothelial cell apoptosis induced by tt-DDE.

2,4-Decadienal and Cellular Proliferation via ERK
Pathway
The ERK (Extracellular signal-regulated kinase) pathway is a key regulator of cell proliferation.

While direct evidence for 2,4-Decadienal's effect on the ERK pathway is still emerging, its

known induction of cell proliferation in bronchial epithelial cells suggests a potential

involvement of this pathway.

2,4-Decadienal

ERK Pathway
Activation

Potential Link

Cell Proliferation

Click to download full resolution via product page

Hypothesized involvement of the ERK pathway in 2,4-Decadienal-induced cell proliferation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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